![molecular formula C16H14ClFN2O B368412 2-[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]ethanol CAS No. 923145-53-3](/img/structure/B368412.png)
2-[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]ethanol
Overview
Description
“2-[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]ethanol” is a chemical compound with the molecular formula C7 H6 Cl F O . It is also known as 2-Chloro-6-fluorobenzyl alcohol .
Synthesis Analysis
The synthesis of this compound involves the use of 2-Chloro-6-fluorobenzyl chloride as an alkylating reagent during the synthesis of 3-benzylsulfanyl derivatives of 1,2,4-triazole and 4-methyl-1,2,4-triazole . It is also used in the preparation of 2-chloro-6-fluorobenzylamine, required for the synthesis of 9-substituted adenine .Molecular Structure Analysis
The molecular structure of this compound can be viewed using a 2d Mol file or a computed 3d SD file . The molecular weight of this compound is 160.573 .Scientific Research Applications
Synthesis of Benzimidazole Derivatives
Benzimidazole and its derivatives are crucial in medicinal chemistry due to their biological activities. The compound can be used as a precursor in the synthesis of new benzimidazole derivatives that may exhibit potential pharmacological properties .
Development of GABA Receptor Agonists
The structure of the compound suggests potential activity on the GABA receptors, which are pivotal in the central nervous system. Research could explore its use in the development of new GABA receptor agonists, which could have applications in treating neurological disorders .
Anti-inflammatory Applications
Given the presence of a benzimidazole moiety, the compound might be investigated for anti-inflammatory properties. Benzimidazole derivatives are known to exhibit such effects, which could be beneficial in treating chronic inflammatory diseases .
Antimicrobial Activity
The compound’s structural features suggest it could be synthesized into derivatives with antimicrobial activity. This application is significant given the rising concern over antibiotic resistance .
Cancer Research
Compounds with benzimidazole structures have been studied for their potential use in cancer therapy. The compound could be used to synthesize new molecules that target specific pathways involved in cancer cell proliferation .
Stimulator of Interferon Genes (STING) Pathway Modulation
Research has indicated that benzimidazole derivatives can modulate the STING pathway, which is involved in immune response. The compound could be used in the development of STING pathway modulators, with implications for treating viral infections and cancer .
Sedative and Hypnotic Agents
The structural similarity to known sedatives suggests that the compound could be explored for its sedative and hypnotic properties. This could lead to the development of new agents for anesthesia or treatment of sleep disorders .
Chemical Intermediate in Organic Synthesis
Lastly, the compound could serve as an intermediate in the synthesis of various organic molecules. Its reactivity due to the presence of functional groups makes it a valuable starting material for constructing complex organic compounds .
Safety and Hazards
This compound is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water .
properties
IUPAC Name |
2-[1-[(2-chloro-6-fluorophenyl)methyl]benzimidazol-2-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClFN2O/c17-12-4-3-5-13(18)11(12)10-20-15-7-2-1-6-14(15)19-16(20)8-9-21/h1-7,21H,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJZLZGWKGXBLIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CC3=C(C=CC=C3Cl)F)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(2-chloro-6-fluorobenzyl)-1H-benzimidazol-2-yl]ethanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}-2-furamide](/img/structure/B368372.png)
![N-{[1-(cyclohexylmethyl)benzimidazol-2-yl]methyl}-2-furylcarboxamide](/img/structure/B368373.png)
![2-furyl-N-({1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide](/img/structure/B368374.png)
![2-(1-(2,5-dimethylbenzyl)-1H-benzo[d]imidazol-2-yl)ethanol](/img/structure/B368380.png)
![2-[2-(azepan-1-ylmethyl)-1H-benzimidazol-1-yl]-N,N-diethylacetamide](/img/structure/B368383.png)
![N-({1-[2-(3,5-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide](/img/structure/B368388.png)
![N-({1-[2-(4-tert-butylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide](/img/structure/B368389.png)
![N-({1-[2-(4-ethylphenoxy)ethyl]benzimidazol-2-yl}methyl)-2-furyl-N-methylcarbo xamide](/img/structure/B368390.png)
![N-({1-[2-(2-chlorophenoxy)ethyl]benzimidazol-2-yl}methyl)-2-furyl-N-methylcarb oxamide](/img/structure/B368391.png)
![2-furyl-N-methyl-N-{[1-(2-phenoxyethyl)benzimidazol-2-yl]methyl}carboxamide](/img/structure/B368393.png)
![N-({1-[2-(3,4-dimethylphenoxy)ethyl]benzimidazol-2-yl}methyl)-2-furyl-N-methyl carboxamide](/img/structure/B368394.png)
![2-furyl-N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)carb oxamide](/img/structure/B368395.png)
![2-{1-[2-(4-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-2-ol](/img/structure/B368396.png)
![2-{1-[2-(2-Methylphenoxy)ethyl]benzimidazol-2-yl}propan-2-ol](/img/structure/B368397.png)